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Compound of Interest

Compound Name: Trigoxyphin A

Cat. No.: B1504111

For Researchers, Scientists, and Drug Development Professionals

Abstract

Trigoxyphin A, a daphnane-type diterpenoid isolated from Trigonostemon xyphophylloides,
has demonstrated significant cytotoxic activity against various cancer cell lines. This technical
guide provides a comprehensive overview of its known physical and chemical properties, along
with insights into its potential mechanism of action. This document is intended to serve as a
foundational resource for researchers investigating Trigoxyphin A as a potential therapeutic
agent.

Physicochemical Properties

Trigoxyphin A is a complex natural product with a characteristic daphnane scaffold. The
following table summarizes its key physicochemical properties based on available literature.
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Property Value Source/Method
Molecular Formula C34H3409 Mass Spectrometry[1]
Molecular Weight 586.63 g/mol Mass Spectrometry[1][2]
CAS Number 1236874-00-2 ChemFaces|2]

Physical Description

Powder

ChemFaces|[2]

Soluble in Chloroform,

Solubility Dichloromethane, Ethyl ChemFaces|2]
Acetate, DMSO, Acetone

Melting Point Not reported

Boiling Point Not reported

pKa Not reported

Optical Rotation

Not reported

Spectroscopic Data

The structure of Trigoxyphin A was elucidated using a combination of spectroscopic methods,

including Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS). While the

complete raw data is found in the primary literature, this section outlines the key techniques

used for its characterization.

Nuclear Magnetic Resonance (NMR) Spectroscopy

1H and 13C NMR spectroscopy are essential for determining the complex carbon skeleton and

stereochemistry of Trigoxyphin A. The chemical shifts and coupling constants provide detailed

information about the connectivity of atoms and their spatial arrangement.

e 1H NMR: Provides information on the number and types of protons in the molecule, their

chemical environment, and their proximity to other protons.

e 13C NMR: Reveals the number of carbon atoms and their hybridization state (sp3, sp?, sp).
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e 2D NMR Techniques (COSY, HMQC, HMBC): These experiments are crucial for establishing
the connectivity between protons and carbons, allowing for the complete assignment of the

molecular structure.

Mass Spectrometry (MS)

High-Resolution Mass Spectrometry (HRMS) is used to determine the precise molecular weight
and elemental composition of Trigoxyphin A, confirming its molecular formula.

Infrared (IR) Spectroscopy

IR spectroscopy provides information about the functional groups present in the molecule by
measuring the absorption of infrared radiation at specific wavelengths corresponding to the
vibrations of chemical bonds.

Biological Activity and Mechanism of Action

Trigoxyphin A exhibits potent cytotoxic activity against human cancer cell lines. This activity is
characteristic of many daphnane-type diterpenoids.

Cell Line ICs0 (M) Assay
HL-60 (Human promyelocytic

) 0.27 MTT Assay[1]
leukemia)
A549 (Human lung carcinoma) 7.5 MTT Assay[1]

Proposed Signaling Pathway for Cytotoxicity

Based on studies of structurally related daphnane diterpenoids, such as Trigoxyphin L, it is
hypothesized that Trigoxyphin A induces apoptosis in cancer cells through the modulation of
key signaling pathways. A likely mechanism involves the inhibition of the PI3BK/AKT/NF-kB
signaling cascade. This pathway is a critical regulator of cell survival, proliferation, and
apoptosis.
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Hypothesized Signaling Pathway of Trigoxyphin A-Induced Apoptosis
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General Isolation Workflow for Trigoxyphin A

Air-dried twigs of
Trigonostemon xyphophylloides

Extraction with
organic solvent (e.g., EtOH)

Solvent-solvent
partitioning

Silica Gel Column
Chromatography

:

RP-18 Column
Chromatography

Preparative HPLC

Pure Trigoxyphin A
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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